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Compound of Interest

Compound Name: BDP R6G alkyne

Cat. No.: B605998 Get Quote

For researchers, scientists, and drug development professionals, this guide provides a

comprehensive overview of the safety, handling, and experimental application of BDP R6G
alkyne, a fluorescent dye crucial for biomolecular labeling through click chemistry.

Core Properties and Safety Data
BDP R6G alkyne is a borondipyrromethene dye characterized by its brightness and

photostability, with absorption and emission spectra similar to Rhodamine 6G (R6G). The

terminal alkyne group enables its use in copper-catalyzed azide-alkyne cycloaddition (CuAAC)

reactions, a cornerstone of bioorthogonal chemistry.

Physicochemical and Spectroscopic Data
A summary of the key quantitative data for BDP R6G alkyne is presented below for easy

reference.
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Property Value Source

Molecular Formula C21H18BF2N3O [1]

Molecular Weight 377.2 g/mol [1]

Appearance Yellow to brown solid Antibodies.com

Solubility Good in DMF, DMSO, DCM [1]

Excitation Maximum (λex) 530 nm [1]

Emission Maximum (λem) 548 nm [1]

Fluorescence Quantum Yield

(Φ)
0.96

Purity
≥95% (by ¹H NMR and HPLC-

MS)
Antibodies.com

Storage Conditions
Store at -20°C in the dark,

desiccated.
BroadPharm

Safety and Hazard Information
While a specific Material Safety Data Sheet (MSDS) for BDP R6G alkyne is not readily

available, the MSDS for the parent compound, BDP R6G, provides essential safety information.

The primary hazards are associated with ingestion and aquatic toxicity.
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Hazard Statement GHS Classification Precautionary Measures

Harmful if swallowed
Acute toxicity, Oral (Category

4)

Wash skin thoroughly after

handling. Do not eat, drink or

smoke when using this

product. If swallowed, call a

poison center or doctor. Rinse

mouth.

Very toxic to aquatic life with

long-lasting effects

Acute aquatic toxicity

(Category 1), Chronic aquatic

toxicity (Category 1)

Avoid release to the

environment. Collect spillage.

Dispose of contents/container

to an approved waste disposal

plant.

Handling and Storage Protocols
Proper handling and storage are paramount to ensure the stability of BDP R6G alkyne and the

safety of laboratory personnel.

Personal Protective Equipment (PPE) and Engineering
Controls

Control Specification

Engineering Controls

Use in a well-ventilated area with an appropriate

exhaust ventilation system. Ensure access to a

safety shower and eye wash station.

Eye Protection Wear safety goggles with side-shields.

Hand Protection
Wear protective gloves. Inspect gloves before

use and dispose of them properly after handling.

Skin and Body Protection Wear impervious clothing.

Respiratory Protection
Use a suitable respirator if ventilation is

inadequate.
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Storage and Stability
Condition Recommendation

Storage Temperature
Store the solid powder at -20°C. If dissolved in a

solvent, store at -80°C.

Light and Moisture
Keep the container tightly sealed and protected

from direct sunlight.

Chemical Stability
The compound is stable under recommended

storage conditions.

Incompatible Materials
Avoid strong acids/alkalis and strong

oxidizing/reducing agents.

Hazardous Decomposition
May decompose and emit toxic fumes under fire

conditions.

Experimental Protocols: Copper-Catalyzed Azide-
Alkyne Cycloaddition (CuAAC)
BDP R6G alkyne is primarily used for labeling azide-modified biomolecules via CuAAC. The

following is a general protocol for this procedure.

Materials
Alkyne-modified biomolecule (e.g., protein, DNA)

BDP R6G alkyne

Azide-modified counterpart

DMSO (anhydrous)

Copper(II) sulfate (CuSO4)

Sodium ascorbate

Tris(benzyltriazolylmethyl)amine (TBTA) or other copper-chelating ligand
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Reaction buffer (e.g., phosphate-buffered saline, pH 7.4)

Purification supplies (e.g., size exclusion chromatography columns)

Stock Solution Preparation
BDP R6G Alkyne: Prepare a 10 mM stock solution in anhydrous DMSO.

Azide-modified molecule: Prepare a stock solution of the desired concentration in a suitable

buffer.

Copper(II) sulfate: Prepare a 20 mM stock solution in deionized water.

Sodium Ascorbate: Prepare a fresh 100 mM stock solution in deionized water immediately

before use.

TBTA Ligand: Prepare a 10 mM stock solution in DMSO.

Labeling Protocol
In a microcentrifuge tube, combine the azide-modified biomolecule with the reaction buffer.

Add the BDP R6G alkyne stock solution to the reaction mixture. The final concentration of

the dye will depend on the concentration of the biomolecule and the desired labeling

stoichiometry.

Add the TBTA ligand solution. A common final concentration is 1 mM.

To initiate the reaction, add the copper(II) sulfate solution (final concentration typically 0.25

mM) followed by the freshly prepared sodium ascorbate solution (final concentration typically

5 mM).

Gently mix the reaction and incubate at room temperature for 1-4 hours, protected from light.

Monitor the reaction progress if necessary using an appropriate analytical technique (e.g.,

fluorescence spectroscopy, HPLC).
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Once the reaction is complete, purify the labeled biomolecule from excess reagents using a

suitable method such as size exclusion chromatography or dialysis.

Visualizing Workflows and Pathways
Experimental Workflow for CuAAC Labeling
The following diagram illustrates the general workflow for labeling an azide-modified

biomolecule with BDP R6G alkyne.
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Caption: A general workflow for copper-catalyzed azide-alkyne cycloaddition (CuAAC).

Safety and Handling Workflow
This diagram outlines the essential steps for safely handling BDP R6G alkyne in a laboratory

setting.
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Caption: A workflow outlining the key safety and handling procedures for BDP R6G alkyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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